Cas no 2260932-46-3 (Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2))

• Product Name: Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2)
• CAS No: 2260932-46-3
• MF: C₉H₁₃ClF₃N₃
• MW: 255.66783118248
• CID: 5455877
• Update Time: 2025-06-15

Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2)
• 2-(trifluoromethyl)-5H，6H，7H，8Himidazo[1,2-a]pyridin-6-yl]dihydromethane

• Inchi： 1S/C9H12F3N3.ClH/c10-9(11,12)7-5-15-4-6(3-13)1-2-8(15)14-7;/h5-6H,1-4,13H2;1H
• InChI Key： UBTWNXSRIHICKP-UHFFFAOYSA-N
• SMILES： C(C1N=C2CCC(CN)CN2C=1)(F)(F)F.Cl

Additional information on Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2)

Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2) and Its Applications in Modern Chemical Biology

Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2), with the CAS number 2260932-46-3, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound belongs to the imidazo[1,2-a]pyridine scaffold, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a tetrahydro moiety and a trifluoromethyl group in its molecular framework enhances its pharmacological profile, making it a valuable candidate for further investigation.

The hydrochloride salt form of this compound (hydrochloride (1:2)) ensures improved solubility and stability, which are critical factors for its use in various biochemical assays and drug development processes. The imidazo[1,2-a]pyridine core is known for its ability to interact with multiple biological targets, including enzymes and receptors, which makes it an attractive scaffold for designing novel therapeutic agents. Recent studies have highlighted the potential of this class of compounds in addressing a wide range of diseases, from infectious disorders to chronic conditions.

In the context of contemporary research, Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2) has been explored for its antimicrobial properties. The tetrahydro and trifluoromethyl substituents contribute to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. This has led to investigations into its efficacy against multidrug-resistant strains of bacteria, a pressing concern in global healthcare. Preliminary studies have demonstrated promising results in vitro, suggesting that this compound could serve as a lead molecule for the development of new antibiotics.

Beyond antimicrobial applications, this compound has shown potential in the field of oncology. The unique structural features of imidazo[1,2-a]pyridines have been associated with their ability to modulate signaling pathways involved in cancer cell proliferation and survival. Research has indicated that derivatives of this scaffold can selectively target tumor cells while minimizing toxicity to healthy tissues. The tetrahydro and trifluoromethyl groups are particularly noteworthy for their role in enhancing binding affinity to biological targets. This has prompted further exploration into its potential as an anticancer agent.

The development of new drugs often involves rigorous computational modeling and high-throughput screening to identify promising candidates. Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2) has been subjected to such methodologies to evaluate its binding interactions with various protein targets. These studies have revealed that the compound exhibits high affinity for certain enzymes implicated in inflammation and immune responses. This finding opens up avenues for investigating its potential as an immunomodulatory agent.

In addition to its biological activities, the synthetic chemistry of this compound offers interesting opportunities for medicinal chemists. The presence of multiple functional groups allows for diverse chemical modifications, enabling the generation of a library of derivatives with tailored pharmacological properties. Advances in synthetic methodologies have made it feasible to produce complex analogs efficiently. This flexibility is crucial for optimizing drug candidates through structure-activity relationship studies.

The pharmaceutical industry continues to invest heavily in research aimed at discovering novel therapeutic agents derived from heterocyclic scaffolds like imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridine-6-methanamine, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-, hydrochloride (1:2) stands out as a compound with multifaceted potential due to its unique structural features and biological activities. As research progresses，it is expected that this compound will continue to play a significant role in the development of next-generation drugs targeting various diseases.

The integration of computational chemistry and experimental validation has been instrumental in advancing our understanding of how this compound interacts with biological systems. By leveraging cutting-edge technologies such as X-ray crystallography and nuclear magnetic resonance spectroscopy，scientists have gained insights into the molecular mechanisms underlying its biological effects. These insights are crucial for rational drug design，ensuring that future derivatives exhibit improved efficacy and reduced side effects.

In conclusion，Imidazo[1，2-a]pyridine-6-methanamine，5，6，7，8-tetrahydro-2-(trifluoromethyl)-，hydrochloride (1:2) is a remarkable compound with significant potential in chemical biology and pharmaceutical research。Its unique structural features，including the presence of a tetrahydro moiety and a trifluoromethyl group，contribute to its diverse biological activities。The compound has shown promise as an antimicrobial agent،a cancer therapeutic，and an immunomodulator。Ongoing research efforts are expected to further elucidate its mechanisms of action and explore new applications。As our understanding of this class of compounds grows，so too does their potential to address unmet medical needs。